Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester
CAS No.: 136049-37-1
Cat. No.: VC21214190
Molecular Formula: C7H9F9O4SSi
Molecular Weight: 388.28 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 136049-37-1 |
---|---|
Molecular Formula | C7H9F9O4SSi |
Molecular Weight | 388.28 g/mol |
IUPAC Name | trimethylsilyl 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethanesulfonate |
Standard InChI | InChI=1S/C7H9F9O4SSi/c1-22(2,3)20-21(17,18)7(15,16)6(13,14)19-5(11,12)4(8,9)10/h1-3H3 |
Standard InChI Key | TXHZECVJWFWGDH-UHFFFAOYSA-N |
SMILES | C[Si](C)(C)OS(=O)(=O)C(C(OC(C(F)(F)F)(F)F)(F)F)(F)F |
Canonical SMILES | C[Si](C)(C)OS(=O)(=O)C(C(OC(C(F)(F)F)(F)F)(F)F)(F)F |
Chemical Structure and Fundamental Properties
Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester, identified by CAS number 136049-37-1, possesses a complex molecular structure featuring multiple fluorine atoms arranged in a specific configuration. The compound is characterized by its molecular formula C7H9F9O4SSi and has a molecular weight of 388.28 g/mol . Its IUPAC name is trimethylsilyl 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethanesulfonate, which precisely describes its structural components .
The compound features several key structural elements: a central sulfonate group, a heavily fluorinated segment consisting of a tetrafluoroethane component connected to a pentafluoroethoxy group (totaling nine fluorine atoms), and a trimethylsilyl ester portion. This unique arrangement contributes to the compound's distinctive chemical behavior and applications.
Physical and Chemical Properties
The physical and chemical properties of Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester are presented in Table 1, compiled from available research data.
Like many highly fluorinated compounds, this substance likely exhibits exceptional thermal and chemical stability due to the strength of carbon-fluorine bonds. The presence of the trimethylsilyl group contributes to its particular reactivity profile, making it valuable as a synthetic intermediate in various chemical processes.
Applications and Industrial Uses
Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester serves multiple important functions across different domains, with particular significance in organic synthesis and specialty chemicals.
Role in Organic Synthesis
Current Research Directions
Research involving Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester spans multiple domains, reflecting both its practical applications and broader concerns associated with fluorinated compounds.
Environmental Monitoring Studies
Recent studies have focused on the presence and behavior of PFAS compounds in various environmental matrices. These investigations aim to develop comprehensive assessments of their environmental distribution, fate, and potential impacts on ecosystems.
Synthetic Methodology Development
Research efforts likely include development of improved synthetic methodologies for this and related compounds, aiming to enhance yield, purity, and potentially reduce environmental impact of the manufacturing process. Such improvements could expand the practical applications of this specialized chemical.
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